3-Benzyl-6-p-tolyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H14N4S
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 3-benzyl-6-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H14N4S/c1-12-7-9-14(10-8-12)16-20-21-15(18-19-17(21)22-16)11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key: DKRROGCTOSSNKN-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4

Description

3-Benzyl-6-p-tolyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential for various applications. It is a heterocyclic compound that contains a triazole and thiadiazole ring system. This compound has been synthesized using various methods and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-p-tolyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that this compound exerts its biological activities through the inhibition of various enzymes and proteins. For example, it has been reported to inhibit the activity of acetylcholinesterase, which is an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine in the brain, which is beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
3-Benzyl-6-p-tolyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis, which is a programmed cell death, in cancer cells. This compound has also been reported to inhibit the growth of various microorganisms such as bacteria and fungi. In addition, it has been reported to possess antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

3-Benzyl-6-p-tolyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole has several advantages in laboratory experiments. It is relatively easy to synthesize and has high purity. This compound has also been reported to exhibit good solubility in various solvents. However, one of the limitations of this compound is its low water solubility, which can pose challenges in certain experiments.

Future Directions

There are several future directions for the research on 3-Benzyl-6-p-tolyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole. One direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to explore its potential as an anticancer agent. Further studies are also needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs. Additionally, the development of new synthetic methods for this compound can lead to the discovery of new derivatives with improved properties.
In conclusion, 3-Benzyl-6-p-tolyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole is a promising compound that has shown potential for various scientific applications. Its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully explore the potential of this compound in various scientific fields.

Synthesis Methods

The synthesis of 3-Benzyl-6-p-tolyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole has been reported using different methods such as the reaction of 3-amino-5-benzyl-1,2,4-triazole with p-toluenesulfonyl chloride followed by the reaction with thiosemicarbazide. Another method involves the reaction of 3-amino-5-benzyl-1,2,4-triazole with phenyl isothiocyanate followed by the reaction with p-toluenesulfonyl hydrazide. These methods have been reported to yield good results with high purity.

Scientific Research Applications

3-Benzyl-6-p-tolyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various scientific fields. It has been reported to possess antimicrobial, antifungal, antiviral, and anticancer activities. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, it has been reported to have anti-inflammatory and antioxidant properties.